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Compound of Interest

Tris-hydroxymethyl-methyl-
Compound Name:
ammonium

cat. No.: B8782720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Tris-
hydroxymethyl-aminomethane (Tris), a widely used biological buffer. The information is
compiled from various safety data sheets (SDSs) and standardized toxicological testing
guidelines to ensure a thorough understanding for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

Tris-hydroxymethyl-aminomethane, also known as Tris base or Tromethamine, is an organic
compound frequently used in biochemistry and molecular biology as a component of buffer
solutions.[1][2][3] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 77-86-1 [21[3][4][516]7118]
Molecular Formula C4H11NO3 [319]

Molecular Weight 121.14 g/mol [9]

Appearance White crystalline solid/powder [BI7191101[11]
Odor Odorless to slight amine-like [9][10][11]
Melting Point 167-172 °C [11]

Boiling Point 219-220 °C at 10 mmHg [O][11]

pH 10-11.5 (1% aqueous solution)  [9]

Solubility Soluble in water [3]

Toxicological Data

The toxicological profile of Tris has been evaluated through various studies. The most
frequently cited quantitative measure of acute toxicity is the oral LD50 in rats. Other
toxicological effects are primarily related to irritation.

Endpoint Species Route Value Reference
LD50 Rat Oral 5900 mg/kg [4]
) o ) Causes skin [41[10][12][13]
Skin Irritation Rabbit Dermal o
irritation [14]
. ) Causes serious [4][10][12][13]
Eye Irritation Rabbit Ocular S
eye irritation [14]
) May cause
Respiratory . .
o - Inhalation respiratory [41[107[12][13]
Irritation Co
irritation

Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC424571000&productDescription=TRIS+HYDMETH+AMMETHANE+RG+100G&vendorId=VN00033901&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18494~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:07:17~~Tris(hydroxymethyl
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.carlroth.com/medias/SDB-AE15-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ5NjR8YXBwbGljYXRpb24vcGRmfGFHRXlMMmhqT1M4NU1UYzNORFExT0RreU1USTJMMU5FUWw5QlJURTFYMGRDWDBWT0xuQmtaZ3w4YjFiNGYxNGIzMTRjYWMxYTBkOTgzOGFlNDQxMGI0MDAwZjlkOGI3MzVlMzQ4YjFjYWI0N2Q0OTVkOGUzYTAy
https://www.carlroth.com/medias/SDB-0188-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI2MzF8YXBwbGljYXRpb24vcGRmfGFETTRMMmcwWlM4NU1UZzFOREU1TWpNeE1qWXlMMU5FUWw4d01UZzRYMDFVWDBWT0xuQmtaZ3xiMDI3YjZjYmJiMmYwYzRkNzlhZjNlMTRiZjUzYjIzZGNhNjFkNzY4ZDRkNzQ1Mjc3ZTRlZjhiMWJkMjdjYWJl
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/113312-SDS-EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18494~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:07:17~~Tris(hydroxymethyl
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18494~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:07:17~~Tris(hydroxymethyl
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://mmbio.byu.edu/0000017b-5142-d4a0-a9ff-d9eac7d50000/sds-sheets-tham-pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://mmbio.byu.edu/0000017b-5142-d4a0-a9ff-d9eac7d50000/sds-sheets-tham-pdf
https://mmbio.byu.edu/0000017b-5142-d4a0-a9ff-d9eac7d50000/sds-sheets-tham-pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://mmbio.byu.edu/0000017b-5142-d4a0-a9ff-d9eac7d50000/sds-sheets-tham-pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18494~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:07:17~~Tris(hydroxymethyl
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://www.elementalmicroanalysis.com/documents/product/sds/THAM-_TRIS_HYDROXYMETHYL_AMINOMETHANE__20240313_EN.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://www.elementalmicroanalysis.com/documents/product/sds/THAM-_TRIS_HYDROXYMETHYL_AMINOMETHANE__20240313_EN.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Based on the available data, Tris is classified for its potential to cause skin, eye, and
respiratory irritation.[4][10][12][13]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

Experimental Protocols

The following sections detail the methodologies for key toxicological experiments based on
internationally recognized OECD (Organisation for Economic Co-operation and Development)
guidelines. These protocols provide a framework for the studies that generate the safety data
presented.

Acute Oral Toxicity - OECD Guideline 401

This test is designed to determine the median lethal dose (LD50) of a substance after a single
oral administration.[15][16][17][18]

Objective: To determine the acute oral toxicity of a substance.

Test Animal: Typically, young adult rats of a standard laboratory strain are used.[15] At least 5
rodents of the same sex are used for each dose level.[15]

Methodology:

o Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle (e.g., water or corn oil).

o Administration: A single dose of the substance is administered to the animals by gavage.[15]
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e Dose Levels: Arange of dose levels is used to determine the dose that causes mortality in
50% of the animals.[15]

e Observation Period: Animals are observed for a period of at least 14 days.[15]

o Observations: Observations include mortality, clinical signs of toxicity (e.g., changes in skin,
fur, eyes, and behavior), and body weight changes.[15]

o Necropsy: All animals are subjected to a gross necropsy at the end of the study to identify
any pathological changes.[15]

. " " . " 14-Day Observation
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Workflow for Acute Oral Toxicity Study (OECD 401).

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test evaluates the potential of a substance to cause irritation or corrosion to the skin after
a single application.[19][20][21][22][23]

Objective: To assess the skin irritation/corrosion potential of a substance.
Test Animal: The albino rabbit is the preferred species for this test.[19][20][21]
Methodology:

» Test Site Preparation: Approximately 24 hours before the test, the fur on the dorsal area of
the animal is clipped.

e Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the
skin (approximately 6 cm2) and covered with a gauze patch.[21]

o Exposure Period: The exposure period is typically 4 hours.[21]
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o Observation Period: After the exposure period, the patch is removed, and the skin is
observed for signs of erythema (redness) and edema (swelling) at 60 minutes, and then at
24, 48, and 72 hours after patch removal.[19] Observations may continue for up to 14 days
to assess the reversibility of any effects.[21]

o Scoring: The severity of the skin reactions is graded according to a standardized scoring
system.[19]

. . . - Observation & Scoring
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Workflow for Acute Dermal Irritation Study (OECD 404).

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test is designed to assess the potential of a substance to cause irritation or corrosion to
the eyes.[24][25][26][27][28]

Objective: To determine the eye irritation/corrosion potential of a substance.
Test Animal: The albino rabbit is the recommended species for this test.[24][25][26]
Methodology:

e Animal Selection: Healthy young adult albino rabbits with no pre-existing eye defects are
used.

» Application: A single dose of the test substance (0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[24][25]

e Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application.[26]
The observation period may be extended up to 21 days to evaluate the reversibility of the
effects.[24]
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» Evaluation: The degree of eye irritation is evaluated by scoring lesions of the cornea, iris,
and conjunctivae according to a standardized scale.[24][25]

Q—PC—\nimal Selection (Rabbit) Ocular Instillation (0.1g) @ 24 335672’?:&25&5;?:;91 day534>©

Click to download full resolution via product page

Workflow for Acute Eye Irritation Study (OECD 405).

Handling and Safety Precautions

When handling Tris-hydroxymethyl-aminomethane, it is important to follow standard laboratory
safety practices.

Precaution Recommendation Reference

Use in a well-ventilated area.
Engineering Controls Ensure eyewash stations and [13][29]

safety showers are accessible.

Personal Protective Equipment
(PPE)

) Wear safety glasses with side-
Eye/Face Protection _ [1][4][7][30]
shields or goggles.

) ] Wear protective gloves and a
Skin Protection [L1[41171130]
lab coat.

Not typically required under
) ) normal use with adequate
Respiratory Protection o ] ] [71191[12]
ventilation. Avoid breathing

dust.

Handle in accordance with
. good industrial hygiene and
Hygiene Measures _ [L1[71[°1[13]
safety practice. Wash hands

thoroughly after handling.
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First Aid Measures

In case of exposure, the following first aid measures should be taken.

Exposure Route

First Aid Measure

Reference

Inhalation

Move person to fresh air. If
symptoms persist, seek

medical attention.

[LIIAI71CL3][29][30][31]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove
contaminated clothing. If skin
irritation occurs, get medical

advice/attention.

[LIE41[71e1 01 3][29][30][31]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[LIE4]7CIL 01 3][29][30][31]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do NOT induce
vomiting. Get medical attention

if symptoms occur.

[LI14]071081129][30][31]

Stability and Reactivity

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.edvotek.com/site/pdf/Tris%20Buffer.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://datasheets.scbt.com/sc-301944.pdf
https://base-asia.com/downloads/products/msds/SDS-1400-Tris.pdf
https://horizondiscovery.com/-/media/Files/Horizon/resources/Safety-data-sheets/tris-buffer-sds-na.pdf
https://www.edvotek.com/site/pdf/Tris%20Buffer.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://datasheets.scbt.com/sc-301944.pdf
https://base-asia.com/downloads/products/msds/SDS-1400-Tris.pdf
https://horizondiscovery.com/-/media/Files/Horizon/resources/Safety-data-sheets/tris-buffer-sds-na.pdf
https://www.edvotek.com/site/pdf/Tris%20Buffer.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.flinnsci.com/sds_835-tris-hydroxymethylaminomethane/sds_835/
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIS-BUFFER-CASNO-77-86-06390-EN.aspx
https://datasheets.scbt.com/sc-301944.pdf
https://base-asia.com/downloads/products/msds/SDS-1400-Tris.pdf
https://horizondiscovery.com/-/media/Files/Horizon/resources/Safety-data-sheets/tris-buffer-sds-na.pdf
https://www.edvotek.com/site/pdf/Tris%20Buffer.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Trishydroxymethylaminomethane.pdf
https://www.fishersci.be/store/msds?partNumber=10376743&productDescription%3D1KG+Tris+base%2C+DNase+RNase+protease+free%2C+electrophoresis&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://datasheets.scbt.com/sc-301944.pdf
https://base-asia.com/downloads/products/msds/SDS-1400-Tris.pdf
https://horizondiscovery.com/-/media/Files/Horizon/resources/Safety-data-sheets/tris-buffer-sds-na.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aspect Information Reference

o Stable under normal
Reactivity it [11][31]
conditions.

Stable under recommended
Chemical Stability storage conditions. [L][A4][9][11][31]
Hygroscopic.

N ] Exposure to moist air or water,
Conditions to Avoid ) [419]
dust generation, excess heat.

Strong oxidizing agents,

Incompatible Materials bases, aluminum, brass, [419]
copper.
Hazardous Decomposition Carbon monoxide, carbon
o : [41[13][29]
Products dioxide, nitrogen oxides.

This guide provides a summary of the available safety data for Tris-hydroxymethyl-
aminomethane. It is essential to consult the specific Safety Data Sheet provided by the supplier
for the most current and detailed information before use. Always handle chemicals with care
and in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Tris-hydroxymethyl-
aminomethane Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8782720#tris-hydroxymethyl-methyl-ammonium-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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